REACTION_CXSMILES
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C(O)(C)C.[ClH:5].CNOC.Br[CH2:11][CH2:12][N:13]1[C:17](=[O:18])[C:16]2=[CH:19][CH:20]=[CH:21][CH:22]=[C:15]2[C:14]1=[O:23].C(=O)(O)[O-].[Na+]>C(N(CC)CC)C>[Cl:5][CH2:11][CH2:12][N:13]1[C:17](=[O:18])[C:16]2=[CH:19][CH:20]=[CH:21][CH:22]=[C:15]2[C:14]1=[O:23] |f:1.2,4.5|
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)(C)O
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Name
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N,O-dimethylhydroxylamine hydrochloride
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Quantity
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3.9 g
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Type
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reactant
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Smiles
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Cl.CNOC
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Name
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Quantity
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2.45 g
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Type
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reactant
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Smiles
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BrCCN1C(C=2C(C1=O)=CC=CC2)=O
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Name
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saturated aqueous solution
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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Quantity
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5.56 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 29 hours
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Duration
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29 h
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Type
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EXTRACTION
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Details
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extracted with chloroform
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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WASH
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Details
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was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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DISTILLATION
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Details
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Chloroform was distilled off
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography on silica gel
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Reaction Time |
5 min |
Name
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Type
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product
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Smiles
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ClCCN1C(C=2C(C1=O)=CC=CC2)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 1.37 g | |
YIELD: CALCULATEDPERCENTYIELD | 65.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |